Brevinin-2LTb
Description
Brevinin-2LTb is an antimicrobial peptide (AMP) isolated from the skin of the broad-folded frog (Hylarana latouchii). It belongs to the brevinin-2 family, a class of cationic peptides known for their broad-spectrum antimicrobial activity and conserved structural motifs, including a hydrophobic region and a C-terminal cyclic heptapeptide domain (often termed the "Rana box") . This compound was identified through molecular cloning and proteomic approaches, such as reverse-phase high-performance liquid chromatography (RP-HPLC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) . Notably, this compound exhibits minimal hemolytic activity in vitro, making it a promising candidate for therapeutic development .
Properties
bioactivity |
Gram+ & Gram-, |
|---|---|
sequence |
SILDKIKNVALGVARGAGTGILKALLCKLDKSC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Brevinin-2LTb is one of several AMPs identified in Hylarana latouchii, including brevinin-2LTa , brevinin-2LTc , esculentin-1LTa , esculentin-2LTa , palustrin-2LTa , and temporin-LTe . Below is a systematic comparison based on structural, functional, and pharmacological properties:
Table 1: Comparative Analysis of this compound and Related AMPs
| Property | This compound | Brevinin-2LTa/LTc | Esculentin-1LTa | Esculentin-2LTa | Palustrin-2LTa | Temporin-LTe |
|---|---|---|---|---|---|---|
| Family | Brevinin-2 | Brevinin-2 | Esculentin-1 | Esculentin-2 | Palustrin-2 | Temporin |
| Structural Motif | C-terminal cyclic domain | C-terminal cyclic domain | Linear, α-helical | Linear, α-helical | C-terminal cyclic domain | Short, linear |
| Charge | Cationic | Cationic | Cationic | Cationic | Cationic | Cationic |
| Hemolytic Activity | Low | Low (inferred) | Moderate (inferred) | Moderate (inferred) | Low | High (typical of temporins) |
| Antimicrobial Target | Gram-negative/-positive bacteria | Gram-negative/-positive bacteria | Gram-negative bacteria | Gram-negative bacteria | Broad-spectrum | Gram-positive bacteria |
| Therapeutic Potential | High (low toxicity) | High | Moderate (higher toxicity) | Moderate | High | Limited (due to hemolysis) |
Key Findings:
Structural Diversity : this compound and its brevinin-2 analogs (LTa/LTc) share the conserved Rana box, which enhances stability and membrane interaction. In contrast, esculentin-1/2 and palustrin-2 lack this motif but exhibit α-helical structures linked to pore-forming activity .
Hemolytic Activity: this compound and palustrin-2LTa demonstrate significantly lower hemolytic activity compared to temporin-LTe, which aligns with temporins’ known propensity for erythrocyte lysis .
Antimicrobial Spectrum : this compound and palustrin-2LTa show broader activity against both Gram-positive and Gram-negative bacteria, while esculentin-1/2 and temporin-LTe are more selective .
Mechanistic Differences : this compound likely disrupts microbial membranes via electrostatic interactions, whereas esculentin-1LTa may employ a barrel-stave pore mechanism due to its α-helical conformation .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
